4-Oxotetrahydro-2H-pyran-2-carboxylic acid

• IUPAC Name: 4-oxooxane-2-carboxylic acid
• InChI: InChI=1S/C6H8O4/c7-4-1-2-10-5(3-4)6(8)9/h5H,1-3H2,(H,8,9)
• InChI Key: BYCCHEBOFRPHMM-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CC1=O)C(=O)O
• Molecular Formula: C6H8O4
• Molecular Weight: 144.12 g/mol
• CAS RN: 5270-59-7

Description

4-Oxotetrahydro-2H-pyran-2-carboxylic acid, also commonly referred to as 4-Oxo-THP, is a synthetic organic compound with a molecular formula of C6H8O4. The molecule contains a total of 18 bonds. There are 10 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, 1 six-membered ring, 1 carboxylic acid (aliphatic), 1 ketone (aliphatic), 1 hydroxyl group, and 1 ether (aliphatic).

Synthesis Analysis

The synthesis of 4-Oxotetrahydro-2H-pyran-2-carboxylic acid involves the use of palladium 10% on activated carbon and hydrogen in ethyl acetate. The reaction is carried out under an inert atmosphere for 16 hours. The reaction mixture is then filtered through a celite bed and the organic portion is concentrated under reduced pressure to yield the crude 4-oxotetrahydro-2H-pyran-2-carboxylic acid.

Molecular Structure Analysis

The molecular structure of 4-Oxotetrahydro-2H-pyran-2-carboxylic acid includes the arrangement of atoms and the chemical bonds that hold the atoms together. The molecule contains a total of 18 bonds, including 10 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, 1 six-membered ring, 1 carboxylic acid (aliphatic), 1 ketone (aliphatic), 1 hydroxyl group, and 1 ether (aliphatic).

Physical And Chemical Properties Analysis

The molecular weight of 4-Oxotetrahydro-2H-pyran-2-carboxylic acid is 144.12532 g/mol. Further physical and chemical properties are not explicitly mentioned in the search results.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Pyran Derivatives

  One study involved the synthesis of pyran derivatives, where 4-Oxotetrahydro-2H-pyran-2-carboxylic acid derivatives were utilized as key intermediates. These compounds have shown potential in creating structurally diverse molecules with possible pharmacological applications (Agekyan & Mkryan, 2015).

• Crystal Structure Analysis

  Another significant contribution is the investigation of the crystal structure of 2,5-dimethyl-3,4-dihydro-2H-pyran-2-carboxylic acid, which provides insights into the stereochemistry and molecular arrangement of similar pyran compounds. This type of research aids in understanding the physical and chemical properties of these molecules (Kovalskyi et al., 2011).

Catalysis and Synthesis

• Microwave-Assisted Catalysis: Research has shown the use of 4-Oxotetrahydro-2H-pyran-2-carboxylic acid in the microwave-assisted synthesis of 4-oxo-4H-pyran-2,6-dicarboxylic acid. This method demonstrates an efficient approach to synthesizing complex molecules under environmentally friendly conditions, highlighting the versatility of pyran derivatives in organic synthesis (Zhao Xiang-kui, 2009).

Chemical Reactions and Mechanisms

• Diastereoselective Synthesis

  Advanced protocols have been developed for the diastereoselective synthesis of structurally and stereochemically diverse pyran derivatives, showcasing the potential of 4-Oxotetrahydro-2H-pyran-2-carboxylic acid and its analogs in synthesizing biologically relevant molecules. These methodologies offer pathways to novel pyranooxazolone and pyrrole derivatives, underscoring the importance of pyran compounds in synthetic organic chemistry (Mukherjee & Das, 2016).

• Review on Medicinal Applications

  A comprehensive review on the synthesis and medicinal application of dihydropyrano[3,2-b]pyrans and spiro-pyrano[3,2-b]pyrans, employing the reactivity of related pyran compounds, has been conducted. This review underscores the significance of pyran derivatives in medicinal chemistry, showcasing their applications in drug development and pharmaceutical research (Borah, Dwivedi, & Chowhan, 2021).